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Compound of Interest

Compound Name: BX048

Cat. No.: B15554238 Get Quote

Initial investigations to compile a technical guide on the in vitro characterization of the

compound designated "BX048" have revealed a significant discrepancy in its identity.

Extensive searches across scientific and commercial databases indicate that BX048 is not a

pharmaceutical agent or a research compound, but rather an industrial product code for a

neodymium magnet.

Our comprehensive search for "BX048" in relation to drug development, in vitro studies, or any

form of biological characterization yielded no relevant results. Instead, all credible mentions of

BX048 consistently refer to a specific model of a block magnet, detailing its physical and

magnetic properties.

Key Findings on BX048:

Product Identification: BX048 is identified as a neodymium block magnet.[1][2][3]

Material Composition: It is made of Grade N42 NdFeB (Neodymium Iron Boron).[1][3]

Physical Specifications: The dimensions are consistently reported as 1" x 1/4" x 1/2".[1][2]

Magnetic Properties: Technical data includes details on its pull force, magnetization direction,

and surface field.[1][2][3]

Given this evidence, the creation of an in-depth technical guide or whitepaper on the in vitro

characterization of BX048, as requested for an audience of researchers and drug development

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b15554238?utm_src=pdf-interest
https://www.benchchem.com/product/b15554238?utm_src=pdf-body
https://www.benchchem.com/product/b15554238?utm_src=pdf-body
https://www.benchchem.com/product/b15554238?utm_src=pdf-body
https://www.benchchem.com/product/b15554238?utm_src=pdf-body
https://www.benchchem.com/product/b15554238?utm_src=pdf-body
https://www.benchchem.com/product/b15554238?utm_src=pdf-body
https://www.albmagnets.com/block-magnets/140-bx048-neodymium-block-magnets.html
https://www.epi-magnets.com/product/bx048-neodymium-block-magnets/
https://www.edgemagnets.com/product-details/nm-bx048-neodymium-block-magnets/
https://www.albmagnets.com/block-magnets/140-bx048-neodymium-block-magnets.html
https://www.edgemagnets.com/product-details/nm-bx048-neodymium-block-magnets/
https://www.albmagnets.com/block-magnets/140-bx048-neodymium-block-magnets.html
https://www.epi-magnets.com/product/bx048-neodymium-block-magnets/
https://www.albmagnets.com/block-magnets/140-bx048-neodymium-block-magnets.html
https://www.epi-magnets.com/product/bx048-neodymium-block-magnets/
https://www.edgemagnets.com/product-details/nm-bx048-neodymium-block-magnets/
https://www.benchchem.com/product/b15554238?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15554238?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


professionals, is not feasible. The experimental protocols, data tables, and signaling pathway

diagrams are inapplicable to an inert magnetic device with no known biological activity.

It is possible that "BX048" is an internal, confidential codename for a drug candidate that has

not yet been disclosed in public literature. If this is the case, no information is currently

available to fulfill the request.

Researchers and professionals in the field are advised to verify internal naming conventions

and public-domain information to ensure the accurate identification of compounds for study. In

the absence of any data linking "BX048" to a biological context, we conclude that this is a case

of mistaken identity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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